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Compound of Interest

Compound Name: BMS-582949 hydrochloride

Cat. No.: B1667224 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, operation, and

disposal of BMS-582949 hydrochloride, a potent and selective p38α MAPK inhibitor.

Adherence to these protocols is critical to ensure personnel safety and maintain a compliant

laboratory environment. Given the high potency of this compound, it should be handled with

caution as a potentially hazardous substance.

I. Hazard Identification and Key Data
BMS-582949 hydrochloride is a potent kinase inhibitor. While a specific Occupational

Exposure Limit (OEL) is not available, its high potency necessitates stringent handling

procedures to minimize exposure. All personnel must be trained in handling potent compounds

before working with this substance.

Table 1: Chemical and Pharmacological Data for BMS-582949
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Property Value Reference

Mechanism of Action
Potent and highly selective

p38α MAPK inhibitor
[1]

IC₅₀ (p38α) 13 nM [1]

IC₅₀ (cellular TNFα) 50 nM [1]

Molecular Formula C₂₂H₂₆N₆O₂ (free base) MedChemExpress

CAS Number 912806-16-7 (hydrochloride) [1]

II. Personal Protective Equipment (PPE)
A risk assessment should be conducted for all procedures involving BMS-582949
hydrochloride. The following table outlines the minimum required PPE. For procedures with a

higher risk of aerosol generation (e.g., weighing large quantities, sonication), enhanced

respiratory protection and containment strategies are necessary.

Table 2: Recommended Personal Protective Equipment (PPE) for Handling BMS-582949
Hydrochloride
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Operation Gloves Gown
Eye
Protection

Respiratory
Protection

Other

Receiving/Un

packing

Double Nitrile

Gloves

(ASTM

D6978)

Disposable,

back-closing

gown

Safety

Goggles

N95

Respirator

(fit-tested)

Shoe Covers

Weighing (in

a ventilated

balance

enclosure)

Double Nitrile

Gloves

(ASTM

D6978)

Disposable,

back-closing

gown

Safety

Goggles

N/A (within

enclosure)

Sleeve

Covers

Solubilization

Double Nitrile

Gloves

(ASTM

D6978)

Disposable,

back-closing

gown

Safety

Goggles and

Face Shield

N/A (in a

chemical

fume hood)

Sleeve

Covers

In-vivo

Dosing

Double Nitrile

Gloves

(ASTM

D6978)

Disposable,

back-closing

gown

Safety

Goggles

N95

Respirator (if

outside of a

biosafety

cabinet)

Shoe Covers

Waste

Disposal

Double Nitrile

Gloves

(ASTM

D6978)

Disposable,

back-closing

gown

Safety

Goggles and

Face Shield

N95

Respirator
Shoe Covers

Note: Gloves should be changed every 30-60 minutes or immediately upon known or

suspected contact.[2] Gowns should be changed every 2-3 hours or immediately after a spill.[3]

III. Operational Plans: Step-by-Step Guidance
A. Receiving and Unpacking

Visually inspect the package for any signs of damage upon receipt.

Don the appropriate PPE as outlined in Table 2.
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Transport the package to a designated area, preferably within a chemical fume hood.

Carefully open the outer packaging and inspect the primary container for any breaches.

If the container is compromised, treat it as a spill and follow the spill management protocol.

Verify the label information and log the compound in the chemical inventory.

Store the container in a tightly closed, labeled, and secure location.[4]

B. Weighing the Compound

Perform all weighing operations within a ventilated balance enclosure or a powder

containment hood to minimize aerosol generation.

Don the appropriate PPE.

Use disposable weighing tools (e.g., spatulas, weigh paper) where possible.

Carefully transfer the desired amount of the compound.

Clean the balance and surrounding surfaces with a damp wipe after weighing. Dispose of the

wipe as hazardous waste.

Seal the primary container and return it to storage.

C. Solubilization

Conduct all solubilization procedures within a certified chemical fume hood.

Don the appropriate PPE, including a face shield.

Add the solvent to the vessel containing the weighed compound slowly to avoid splashing.

If sonication is required, ensure the vessel is securely capped.

Once dissolved, clearly label the solution with the compound name, concentration, solvent,

and date.
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IV. Disposal Plan
All waste contaminated with BMS-582949 hydrochloride must be treated as hazardous

chemical waste.[5]

A. Waste Segregation and Collection

Solid Waste: Place all contaminated solid waste (e.g., gloves, gowns, pipette tips, weighing

paper) into a designated, sealable, and clearly labeled hazardous waste container.[5]

Liquid Waste: Collect all solutions containing BMS-582949 hydrochloride in a dedicated,

leak-proof, and shatter-resistant hazardous waste container.[5]

Sharps: Dispose of any contaminated needles or syringes in a designated sharps container

for hazardous waste.

B. Decontamination

Decontaminate all surfaces and non-disposable equipment that have come into contact with

the compound.

A common procedure involves wiping surfaces first with a solvent (e.g., 70% ethanol) to

solubilize the compound, followed by a cleaning agent.[5]

Dispose of all cleaning materials as hazardous waste.

C. Waste Disposal

Follow your institution's guidelines for the disposal of hazardous chemical waste.

Do not dispose of any waste containing BMS-582949 hydrochloride down the drain or in

the regular trash.[5]

Ensure all hazardous waste containers are properly labeled with "Hazardous Waste" and the

chemical contents.[5]

V. Visual Workflow Diagrams
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Preparation Operations Post-Operation

Don PPE Receiving Weighing Solubilization Experiment Decontaminate Segregate Waste Doff PPE Dispose Waste

Assess Task

Low Aerosol Risk

 e.g., solution handling in hood 

High Aerosol Risk

 e.g., weighing powder openly 

Standard PPE:
- Double Gloves

- Gown
- Goggles

Enhanced PPE:
- Standard PPE

+ N95 Respirator
+ Face Shield

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1667224#personal-protective-equipment-for-
handling-bms-582949-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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